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Compound of Interest

Compound Name: D149 Dye

Cat. No.: B1141169

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the preparation of D149 dye solutions for

the fabrication of Dye-Sensitized Solar Cells (DSSCs). The protocols detailed herein are

compiled from established research practices to ensure reproducibility and optimal device

performance.

Chemical Properties of D149 Dye
D149, an indoline-based organic dye, is a prominent sensitizer in DSSC research due to its

high molar extinction coefficient and good photovoltaic performance.[1] Key properties are

summarized below:
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Property Value

Full IUPAC Name

2-[5-[[4-[4-(2,2-

diphenylethenyl)phenyl]-2,3,3a,8b-tetrahydro-

1H-cyclopenta[b]indol-7-yl]methylidene]-2-(3-

ethyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-

ylidene)-4-oxo-1,3-thiazolidin-3-yl]acetic acid

Synonyms Indoline dye D149

Molecular Formula C₄₂H₃₅N₃O₄S₃

Molecular Weight 741.94 g/mol

Appearance Red-violet solid

Solubility

Soluble in DMSO (requires sonication),

commonly used in a 1:1 (v/v) mixture of

acetonitrile and tert-butanol. Insoluble in water.

Experimental Protocols
Preparation of D149 Dye Solution (0.5 mM)
This protocol outlines the preparation of a standard 0.5 mM D149 dye solution in a 1:1 (v/v)

mixture of acetonitrile and tert-butanol, a widely used solvent system for DSSC fabrication.

Materials:

D149 dye powder

Acetonitrile (anhydrous, ≥99.8%)

tert-Butanol (anhydrous, ≥99.5%)

Volumetric flask

Magnetic stirrer and stir bar

Ultrasonic bath (optional)
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Procedure:

Calculate the required mass of D149 dye: To prepare a 0.5 mM solution, the required mass

of D149 dye can be calculated using the following formula: Mass (g) = Molarity (mol/L) ×

Volume (L) × Molecular Weight ( g/mol ) For example, to prepare 10 mL (0.01 L) of a 0.5 mM

(0.0005 mol/L) solution: Mass (g) = 0.0005 mol/L × 0.01 L × 741.94 g/mol = 0.00371 g or

3.71 mg

Solvent Preparation: Prepare a 1:1 (v/v) mixture of acetonitrile and tert-butanol. For example,

to prepare 10 mL of the solvent mixture, combine 5 mL of acetonitrile and 5 mL of tert-

butanol.

Dissolving the Dye:

Accurately weigh the calculated amount of D149 dye powder and transfer it to a clean, dry

volumetric flask.

Add a small amount of the 1:1 acetonitrile/tert-butanol solvent mixture to the flask.

Agitate the flask gently to wet the dye powder.

Add a magnetic stir bar to the flask and place it on a magnetic stirrer. Stir the solution until

the dye is completely dissolved. This may take several hours at room temperature.

To expedite dissolution, the solution can be placed in an ultrasonic bath for short intervals

(e.g., 5-10 minutes). Avoid prolonged sonication to prevent potential degradation of the

dye.

Once the dye is fully dissolved, add the solvent mixture to the final desired volume and

continue stirring for a few more minutes to ensure homogeneity.

Storage: Store the prepared dye solution in a tightly sealed, light-protected container to

prevent degradation. It is recommended to prepare fresh solutions for optimal results.

Preparation of D149 Dye Solution with Co-adsorbent
The addition of a co-adsorbent, such as chenodeoxycholic acid (CDCA), can prevent the

aggregation of dye molecules on the TiO₂ surface, leading to improved DSSC performance.
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Materials:

Prepared 0.5 mM D149 dye solution

Chenodeoxycholic acid (CDCA)

Procedure:

Prepare the 0.5 mM D149 dye solution as described in section 2.1.

Add CDCA to the dye solution. A common concentration for CDCA is in the range of 1 to 10

mM. For example, to achieve a 10 mM concentration of CDCA in the dye solution, add the

appropriate amount of CDCA to the prepared dye solution.

Stir the solution until the CDCA is completely dissolved.

Sensitization of TiO₂ Photoanode
This protocol describes the process of immersing the TiO₂-coated photoanode in the D149 dye
solution for sensitization.

Materials:

Sintered TiO₂-coated photoanode

Prepared D149 dye solution (with or without co-adsorbent)

Airtight, light-proof container

Acetonitrile for rinsing

Procedure:

Ensure the sintered TiO₂ photoanode has cooled to room temperature after the high-

temperature sintering process.

Place the photoanode in an airtight, light-proof container.
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Pour the prepared D149 dye solution into the container, ensuring the TiO₂ film is completely

submerged.

Seal the container to prevent solvent evaporation and protect from light.

The sensitization time can vary depending on the desired dye loading and experimental

conditions. Common sensitization times range from 3 to 24 hours. Shorter times (e.g., 15-30

minutes) have also been reported. It is recommended to optimize the sensitization time for

your specific experimental setup.

After sensitization, remove the photoanode from the dye solution.

Gently rinse the sensitized photoanode with acetonitrile to remove any non-adsorbed dye

molecules.

Allow the photoanode to air dry in a clean environment before assembling the DSSC.

Data Presentation
The performance of DSSCs fabricated with D149 dye is influenced by various factors, including

the use of co-adsorbents. The following table summarizes typical photovoltaic parameters of

D149-based DSSCs, highlighting the effect of chenodeoxycholic acid (CDCA) as a co-

adsorbent.

Sensitizer
Co-
adsorben
t

Voc (V)
Jsc
(mA/cm²)

FF η (%)
Referenc
e

D149 None 0.708 14.05 0.67 6.67 [1]

D149 CDCA 0.720 15.21 0.71 7.72 [1]

Voc: Open-circuit voltage, Jsc: Short-circuit current density, FF: Fill factor, η: Power conversion

efficiency

The data clearly indicates that the addition of CDCA as a co-adsorbent can significantly

improve the performance of D149-sensitized solar cells. The increase in all photovoltaic
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parameters upon the addition of CDCA is attributed to the suppression of dye aggregation,

leading to more efficient electron injection and reduced charge recombination.

Visualization
Experimental Workflow for D149 Dye Solution
Preparation and DSSC Fabrication
The following diagram illustrates the key steps involved in the preparation of the D149 dye
solution and the subsequent fabrication of a dye-sensitized solar cell.

Dye Solution Preparation

DSSC Fabrication

Weigh D149 Dye Mix Dye and Solvent

Prepare 1:1
Acetonitrile:tert-Butanol

Stir/Sonicate to Dissolve

Add Co-adsorbent (optional)

0.5 mM D149 Solution

Sensitize with D149 SolutionPrepare TiO₂ Photoanode

Rinse with Acetonitrile

Assemble DSSC Sealed DSSC

Inject Electrolyte

Click to download full resolution via product page

Caption: Workflow for D149 dye solution preparation and DSSC assembly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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